Cas no 1805332-13-1 (2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805332-13-1
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4851413
• Update Time: 2025-10-28

2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-3-1-2(5(9)10)4(8)6(11)12-3/h1,5H,(H2,11,12)
• InChI Key： NVMKJZNLSKMZJB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine

2-Amino-6-Bromo-4-(Difluoromethyl)-3-Fluoropyridine: A Comprehensive Overview

2-Amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine, identified by the CAS number 1805332-13-1, is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound belongs to the pyridine derivative family, characterized by its unique structural features and functional groups. The presence of an amino group at position 2, a bromine atom at position 6, a difluoromethyl group at position 4, and a fluorine atom at position 3 imparts distinctive chemical properties that make it valuable for research and development.

The synthesis of 2-amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine involves a series of complex reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's structure is particularly amenable to further functionalization, making it a versatile building block for the development of novel bioactive molecules.

One of the most notable applications of this compound is in the field of agrochemicals. Studies have demonstrated that 2-amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine exhibits potent antifungal activity, particularly against plant pathogens such as Fusarium species. This property makes it a promising candidate for the development of new-generation fungicides that can combat crop diseases effectively while minimizing environmental impact.

In the pharmaceutical sector, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. For instance, recent research has highlighted its ability to inhibit key enzymes involved in cancer cell proliferation. The presence of electron-withdrawing groups such as bromine and fluorine enhances its bioactivity by improving solubility and binding affinity to target proteins.

The chemical stability of 2-amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine is another critical factor contributing to its utility. Under standard storage conditions, the compound remains stable for extended periods, ensuring its reliability in both laboratory and industrial settings. However, exposure to strong oxidizing agents or extreme temperatures may lead to decomposition, necessitating careful handling during synthesis and storage.

Recent studies have also explored the environmental fate of this compound. Research indicates that it undergoes rapid degradation under UV light or in aerobic conditions, reducing its persistence in the environment. This characteristic is advantageous for minimizing ecological risks associated with its use in agricultural applications.

In conclusion, 2-amino-6-bromo-4-(difluoromethyl)-3-fluoropyridine, CAS number 1805332-13-1, is a multifaceted organic compound with significant potential across various industries. Its unique structural features and functional groups make it an invaluable tool for researchers and developers seeking innovative solutions in agriculture and medicine. As ongoing research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern science and technology.